Cas no 2097916-50-0 (2-{[1-(5-Methyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}quinoxaline)

• Product Name: 2-{[1-(5-Methyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}quinoxaline
• CAS No: 2097916-50-0
• MF: C₁₇H₁₆N₄O₃
• MW: 324.333943367004
• CID: 6082132
• PubChem ID: 126854602
• Update Time: 2025-10-28

2-{[1-(5-Methyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}quinoxaline Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1,2-oxazol-4-yl)-(3-quinoxalin-2-yloxypyrrolidin-1-yl)methanone
• AKOS032465272
• F6476-4364
• 2-{[1-(5-methyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}quinoxaline
• 2097916-50-0
• 2-{[1-(5-Methyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}quinoxaline

• Inchi： 1S/C17H16N4O3/c1-11-13(8-19-24-11)17(22)21-7-6-12(10-21)23-16-9-18-14-4-2-3-5-15(14)20-16/h2-5,8-9,12H,6-7,10H2,1H3
• InChI Key： NSDQUQQPKMWXPE-UHFFFAOYSA-N
• SMILES： O(C1C=NC2C=CC=CC=2N=1)C1CN(C(C2C=NOC=2C)=O)CC1

Computed Properties

• Exact Mass: 324.12224039g/mol
• Monoisotopic Mass: 324.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-{[1-(5-Methyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}quinoxaline

Introduction to 2-{[1-(5-Methyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}quinoxaline (CAS No. 2097916-50-0)

2-{[1-(5-Methyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}quinoxaline, a compound with the CAS number 2097916-50-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The unique structural features of this molecule, including its quinoxaline and pyrrolidinyl moieties, make it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 2-{[1-(5-Methyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}quinoxaline consists of a quinoxaline core linked to a pyrrolidine ring through an oxygen atom. The presence of a 5-methyl substituent on the 1,2-oxazole ring introduces additional complexity and potential for selective interactions with biological targets. This arrangement not only enhances the molecule's solubility but also influences its pharmacokinetic properties, making it an attractive scaffold for medicinal chemists.

Recent studies in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Quinoxalines and their derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of functional groups such as the 5-methyl-1,2-oxazole moiety in 2-{[1-(5-Methyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}quinoxaline adds to its potential by modulating its electronic and steric properties, thereby influencing its binding affinity and selectivity towards biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the quinoxaline core through condensation reactions followed by functionalization with the pyrrolidine unit. The introduction of the 5-methyl substituent on the oxazole ring is achieved through selective methylation techniques, which are critical for maintaining the structural integrity of the molecule.

In terms of biological activity, preliminary in vitro studies have suggested that 2-{[1-(5-Methyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}quinoxaline exhibits promising properties as an inhibitor of certain enzymes involved in cancer progression. The pyrrolidine moiety is known to interact with specific amino acid residues in target proteins, leading to inhibition of their catalytic activity. Additionally, the quinoxaline core has been shown to disrupt DNA replication in cancer cells by interfering with key enzymes such as topoisomerases.

The pharmacological profile of this compound is further enhanced by its ability to cross cell membranes due to its lipophilic nature. This property is crucial for ensuring that the drug reaches its target site within the body effectively. Moreover, the presence of polar functional groups such as hydroxyl and carbonyl groups improves its solubility in both aqueous and lipid environments, facilitating better absorption and distribution throughout the body.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 2-{[1-(5-Methyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}quinoxaline with biological targets before conducting expensive wet-lab experiments. Molecular docking studies have shown that this compound can bind tightly to several protein targets involved in cancer metabolism and signaling pathways. These findings provide a strong rationale for further investigating its potential as an anticancer agent.

The development of novel drug candidates often involves optimizing synthetic routes to improve yield, reduce costs, and minimize environmental impact. In the case of 2-{[1-(5-Methyl-1,2-oxazole-4-carbonyl)pyrrolidin-3-yl]oxy}quinoxaline, researchers have been exploring green chemistry approaches such as solvent-free reactions and catalytic methods to enhance efficiency. These innovations not only contribute to sustainable drug synthesis but also make the process more scalable for industrial production.

Evaluation of drug candidates involves rigorous testing in preclinical models to assess their safety and efficacy before moving into human clinical trials. Preclinical studies on 2-{[1-(5-Methyl-1,2-oxazole-4-carbonyl)pyrrolidin- 3 -yl]oxy}quinoxaline have demonstrated its potential as an effective inhibitor of tumor growth in animal models without significant toxicity at therapeutic doses. These results are encouraging and warrant further investigation into its clinical applicability.

The future prospects for 2-{[1-(5-Methyl- 1,2 -oxazole -4 -carbonyl)pyrrolidin -3 -yl]oxy}quinoxaline include its use as a lead compound for developing new anticancer drugs. By modifying specific functional groups within its structure, researchers can fine-tune its biological activity to target different types of cancer or enhance its selectivity against specific cancer cell lines. Additionally, combinatorial chemistry approaches can be employed to generate libraries of derivatives with varied properties for high-throughput screening.

In conclusion, 2-{[1-(5-Methyl- 1 ,2 -oxazole -4 -carbonyl)pyrrolidin -3 -yl]oxy}quinoxaline (CAS No. 2097916 -50 -0) represents a significant advancement in pharmaceutical chemistry with promising biological activities and structural features that make it an attractive candidate for further exploration. Its unique chemical composition and potential therapeutic benefits position it as a valuable asset in the ongoing quest for novel treatments against cancer and other diseases.